molecular formula C46H30 B8594845 9,10-Bis(4-(naphthalen-2-yl)phenyl)anthracene

9,10-Bis(4-(naphthalen-2-yl)phenyl)anthracene

Cat. No.: B8594845
M. Wt: 582.7 g/mol
InChI Key: XRQSFABSPWIAFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

9,10-Bis(4-(naphthalen-2-yl)phenyl)anthracene is a useful research compound. Its molecular formula is C46H30 and its molecular weight is 582.7 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C46H30

Molecular Weight

582.7 g/mol

IUPAC Name

9,10-bis(4-naphthalen-2-ylphenyl)anthracene

InChI

InChI=1S/C46H30/c1-3-11-37-29-39(27-21-31(37)9-1)33-17-23-35(24-18-33)45-41-13-5-7-15-43(41)46(44-16-8-6-14-42(44)45)36-25-19-34(20-26-36)40-28-22-32-10-2-4-12-38(32)30-40/h1-30H

InChI Key

XRQSFABSPWIAFE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=C(C=CC2=C1)C3=CC=C(C=C3)C4=C5C=CC=CC5=C(C6=CC=CC=C64)C7=CC=C(C=C7)C8=CC9=CC=CC=C9C=C8

Origin of Product

United States

Synthesis routes and methods

Procedure details

9,10-bis(4-(2-Naphthyl)phenyl)-9,10-dihydroxy-9,10-dihydro-anthracene (3.5 g, 5.7 mmole) was suspended in acetic acid (80 ml). To the resultant suspension, a 57% hydroiodic acid (15 ml, 0.11 mole, 20 eq) was added and the obtained mixture was stirred at 100° C. for 7 hours. To the reaction mixture, a 50% aqueous solution of hypophosphorous acid (30 ml) was added. The formed solid was separated by filtration and washed with water, methanol and acetone and a white solid (3.3 g, 98%) was obtained.
Name
9,10-bis(4-(2-Naphthyl)phenyl)-9,10-dihydroxy-9,10-dihydro-anthracene
Quantity
3.5 g
Type
reactant
Reaction Step One
[Compound]
Name
resultant suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
reactant
Reaction Step Three
Quantity
80 mL
Type
solvent
Reaction Step Four
Name
Yield
98%

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